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Compound of Interest

Compound Name:
Potassium nonafluoro-1-

butanesulfonate

Cat. No.: B1260690 Get Quote

An In-depth Technical Guide on CAS 29420-49-3: Potassium Perfluorobutanesulfonate

Disclaimer: The provided CAS number, 29420-49-3, corresponds to the chemical compound

Potassium perfluorobutanesulfonate. The core requirements of the prompt, such as signaling

pathways and content for drug development professionals, suggest an interest in a biologically

active molecule. However, the available information for CAS 29420-49-3 does not indicate such

biological activity. This guide provides a comprehensive overview of Potassium

perfluorobutanesulfonate based on the supplied CAS number.

Chemical Identity and Structure
Potassium perfluorobutanesulfonate, identified by the CAS number 29420-49-3, is the

potassium salt of perfluorobutanesulfonic acid.[1][2] It is characterized by a four-carbon

perfluorinated chain attached to a sulfonate group.[1] This fully fluorinated structure imparts

high thermal stability and resistance to degradation.[1]

Table 1: Chemical Identifiers for CAS 29420-49-3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1260690?utm_src=pdf-interest
https://cymitquimica.com/cas/29420-49-3/
https://www.ossila.com/products/potassium-nonafluoro-1-butanesulfonate
https://cymitquimica.com/cas/29420-49-3/
https://cymitquimica.com/cas/29420-49-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 29420-49-3

Chemical Name
Potassium 1,1,2,2,3,3,4,4,4-nonafluoro-1-

butanesulfonate[2]

Synonyms

Potassium nonaflate, Potassium

nonafluorobutanesulfonate, Potassium

perfluorobutanesulfonate, KPBS[1][2]

Molecular Formula C4F9KO3S[2]

Linear Formula CF3(CF2)3SO3K

InChI

InChI=1S/C4HF9O3S.K/c5-

1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16;/h(H,1

4,15,16);/q;+1/p-1

InChI Key LVTHXRLARFLXNR-UHFFFAOYSA-M

SMILES
C(C(C(F)(F)F)(F)F)(C(S(=O)(=O)O)(F)F)(F)F.[K]

[1]

Physicochemical Properties
Potassium perfluorobutanesulfonate is a white crystalline solid known for its surfactant

properties.[1][3] Its perfluorinated nature results in low surface tension and excellent water and

oil repellency.[1]
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Property Value

Molecular Weight 338.19 g/mol [2]

Appearance White powder/crystal[2][3]

Melting Point 264-266 °C

Boiling Point >400 °C

Solubility in Water 5.1 g/L

pH 5.5-6.5 (50 g/L in H2O)

Bulk Density 1000 kg/m ³

Assay ≥98.0%[4]

Applications
Due to its unique properties, Potassium perfluorobutanesulfonate finds applications in various

industrial and research fields. It is utilized as a wetting agent and in the formulation of

firefighting foams.[1] In materials science, it is employed as an interface additive in lithium-ion

batteries to form a stable passivation layer on cathode materials, which minimizes capacity

decay.[2] It is also used in perovskite solar cells to adjust the energy matching of the electron

transport layer and passivate interface defects, thereby increasing power conversion efficiency.

[2] Furthermore, it serves as a precursor in the synthesis of ionic liquids.[2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Potassium

perfluorobutanesulfonate are not extensively available in the public domain. However, a

general workflow for the characterization of a chemical standard can be outlined.

General Workflow for Chemical Characterization
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Structural & Purity Analysis
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Caption: General workflow for the synthesis, purification, and characterization of a chemical

compound.

Conceptual Application Pathway
The following diagram illustrates the conceptual pathway of how Potassium

perfluorobutanesulfonate is utilized to enhance the performance of perovskite solar cells, as

described in the literature.[2]
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Application in Perovskite Solar Cells
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Caption: Conceptual pathway of Potassium perfluorobutanesulfonate in enhancing perovskite

solar cell performance.

Safety Information
Potassium perfluorobutanesulfonate is classified with GHS05 pictogram, indicating it can cause

severe eye damage.[3] The hazard statement is H318 (Causes serious eye damage).

Precautionary measures include wearing protective gloves, clothing, eye protection, and face

protection. Due to its persistence in the environment and potential for bioaccumulation, its use

requires careful management.[1]

Conclusion
Potassium perfluorobutanesulfonate (CAS 29420-49-3) is a perfluoroalkyl sulfonate with

significant industrial and research applications, particularly in materials science. Its well-defined

chemical structure and physicochemical properties make it a valuable compound for enhancing
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the performance of energy devices. While it is not a pharmaceutical agent, its technical profile

is of interest to chemists and materials scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1260690?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/29420-49-3/
https://www.ossila.com/products/potassium-nonafluoro-1-butanesulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0678102.htm
https://www.alfa-chemistry.com/cas_29420-49-3.htm
https://www.benchchem.com/product/b1260690#cas-29420-49-3-chemical-structure-and-properties
https://www.benchchem.com/product/b1260690#cas-29420-49-3-chemical-structure-and-properties
https://www.benchchem.com/product/b1260690#cas-29420-49-3-chemical-structure-and-properties
https://www.benchchem.com/product/b1260690#cas-29420-49-3-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260690?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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